Desmethylisoxanthohumol
Overview
Description
Desmethylisoxanthohumol belongs to the class of organic compounds known as 3-prenylated chalcones. These are chalcones featuring a C5-isoprenoid unit at the 3-position. Thus, desmethylisoxanthohumol is considered to be a flavonoid lipid molecule. Desmethylisoxanthohumol is considered to be a practically insoluble (in water) and relatively neutral molecule.
Scientific Research Applications
Chemoprotective Properties
- Apoptosis Induction: Desmethylxanthohumol has been identified as a potent apoptosis-inducing agent, particularly effective in lymphoid leukemic cell assays. This suggests its potential use in cancer research and treatment (Diller et al., 2009).
- Chemoprotection: It acts as a chemoprotective compound by activating oxidation and excretion of harmful xenobiotics, highlighting its significance in detoxification and protective therapies (Diller et al., 2009).
Cancer Research
- Anti-proliferative Effects: Research on prenylated flavonoids from hops, including desmethylxanthohumol, has shown their effectiveness in inhibiting the proliferation of human prostate cancer cells, indicating a potential therapeutic application for treating prostate cancer (Delmulle et al., 2006).
Biochemical Research
- α-Glucosidase and DPP-4 Inhibitory Activity: Desmethylxanthohumol has shown inhibitory activity against α-glucosidase and DPP-4, enzymes involved in diabetes and metabolic disorders, suggesting its potential role in the development of treatments for these conditions (Zhang et al., 2021).
Potential Hormonal Activity
- Phytoestrogen Activity: Desmethylxanthohumol isomerizes in aqueous media to 6- and 8-prenylnaringenin, which are phytoestrogens with hormonal activity. This indicates a possible application in studies related to hormonal balance and endocrine function (Diller et al., 2009).
properties
Product Name |
Desmethylisoxanthohumol |
|---|---|
Molecular Formula |
C20H20O4 |
Molecular Weight |
324.4 g/mol |
IUPAC Name |
(E)-3-phenyl-1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-en-1-one |
InChI |
InChI=1S/C20H20O4/c1-13(2)8-10-15-17(22)12-18(23)19(20(15)24)16(21)11-9-14-6-4-3-5-7-14/h3-9,11-12,22-24H,10H2,1-2H3/b11-9+ |
InChI Key |
HDFDQMFITYCMDM-PKNBQFBNSA-N |
Isomeric SMILES |
CC(=CCC1=C(C(=C(C=C1O)O)C(=O)/C=C/C2=CC=CC=C2)O)C |
Canonical SMILES |
CC(=CCC1=C(C(=C(C=C1O)O)C(=O)C=CC2=CC=CC=C2)O)C |
synonyms |
2,4',6'-trihydroxy-3'-prenylchalcone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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